Cas no 120298-38-6 (N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno2,3-bthiopyran-4-yl acetamide)

• Product Name: N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno2,3-bthiopyran-4-yl acetamide
• CAS No: 120298-38-6
• MF: C₁₀H₁₄N₂O₅S₃
• MW: 338.423558712006
• CID: 105174
• PubChem ID: 21057026
• Update Time: 2025-07-09

N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno2,3-bthiopyran-4-yl acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-(aminosulfonyl)-5,6-dihydro-6-methyl-7,7-dioxido-4H-thieno[2,3-b]thiopyran-4-yl]-
• Acetamide,N-[2-(aminosulfonyl)-5,6-dihydro-6-methyl-7,7-dioxido-4H-thieno[2,3-b]thiopyran-4-yl...
• N-(5,6-DIHYDRO-6-METHYL-2-SULFAMOYL-4H-THIENO[2,3-B]THIOPYRAN-4-YL)ACETAMIDE 7,7-DIOXIDE
• N-(6-methyl-7,7-dioxo-2-sulfamoyl-5,6-dihydro-4H-thieno[2,3-b]thi opyran-4-yl)acetamide
• N-[(6S)-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl]acetamide
• (S,S)-trans-4-(acetylamino)-5,6-dihydro-6-methyl-7,7-dioxo-4H-thieno[2,3-b]thiopyran-2-sulfonamide
• AM84437
• N-(6-methyl-7,7-dioxo-2-sulfamoyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl)acetamide
• SB44283
• SY110802
• DTXSID401118591
• SCHEMBL2354941
• 199734-58-2
• MFCD12407171
• 120298-38-6
• N-[2-(Aminosulfonyl)-5,6-dihydro-6-methyl-7,7-dioxido-4H-thieno[2,3-b]thiopyran-4-yl]acetamide
• N-[2-(Aminosulfonyl)-5,6-dihydro-6-methyl-7,7-dioxido-4H-thieno[2,3-b]thiopyran-4-yl]-acetamide
• N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno2,3-bthiopyran-4-yl acetamide

• Inchi： 1S/C10H14N2O5S3/c1-5-3-8(12-6(2)13)7-4-9(20(11,16)17)18-10(7)19(5,14)15/h4-5,8H,3H2,1-2H3,(H,12,13)(H2,11,16,17)
• InChI Key： MQRCTNZVQVRCRD-UHFFFAOYSA-N
• SMILES： S1(C2=C(C=C(S(N)(=O)=O)S2)C(CC1C)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 338.00662
• Monoisotopic Mass: 338.00648507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Refractive Index: 1.647
• PSA: 123.4

N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno2,3-bthiopyran-4-yl acetamide Security Information

• Hazard Category Code： 43-50/53
• Safety Instruction： 24-37-60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno2,3-bthiopyran-4-yl acetamide

Comprehensive Overview of N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetamide (CAS No. 120298-38-6)

N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetamide (CAS No. 120298-38-6) is a specialized organic compound with a unique molecular structure that combines a thieno[2,3-b]thiopyran core with sulfamoyl and acetamide functional groups. This compound has garnered attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzyme inhibition studies. The presence of both sulfonamide and N-methyl acetamide moieties suggests its relevance in targeting specific biological pathways, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural complexity of N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetamide highlights its potential as a bioactive scaffold. Recent trends in drug discovery emphasize the importance of heterocyclic compounds, particularly those containing sulfur and nitrogen atoms, due to their diverse pharmacological properties. Researchers are increasingly investigating such compounds for their ability to modulate enzyme activity, particularly in diseases like diabetes, inflammation, and neurodegenerative disorders. The sulfamoyl group in this compound is particularly noteworthy, as it is often associated with carbonic anhydrase inhibition, a mechanism explored in treatments for glaucoma and epilepsy.

From a synthetic chemistry perspective, the preparation of N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetamide involves multi-step reactions, including cyclization, sulfonation, and N-methylation. The compound's 7,7-dioxido feature indicates the presence of a sulfone group, which can enhance stability and bioavailability—a critical factor in drug design. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing its purity and confirming its structure. These methods align with current industry standards for quality control in pharmaceutical manufacturing.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for compounds like N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetamide. Solvent-free reactions, catalytic methods, and energy-efficient processes are gaining traction, addressing concerns about environmental sustainability. This aligns with broader trends in the chemical industry, where sustainable synthesis and reduced waste generation are prioritized. Additionally, computational tools like molecular docking and QSAR modeling are being used to predict the compound's interactions with biological targets, accelerating the drug discovery process.

The potential applications of N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetamide extend beyond pharmaceuticals. Its unique structure may also find use in material science, particularly in the development of organic semiconductors or photovoltaic materials. The thieno[2,3-b]thiopyran core, with its conjugated system, could contribute to electron transport properties, making it relevant for optoelectronic devices. This dual applicability in both life sciences and advanced materials underscores the compound's versatility.

For researchers and industry professionals, understanding the physicochemical properties of N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetamide is crucial. Parameters such as solubility, melting point, and logP (partition coefficient) influence its formulation and delivery in potential therapeutic applications. Recent advancements in drug delivery systems, such as nanoparticles and liposomes, could further enhance the compound's efficacy by improving its bioavailability and targeting specificity.

In summary, N-Methyl-7,7-dioxido-2-sulfamoyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl acetamide (CAS No. 120298-38-6) represents a promising candidate for multidisciplinary research. Its structural features align with contemporary interests in drug discovery, sustainable chemistry, and advanced materials. As scientific inquiry continues to evolve, this compound may play a pivotal role in addressing unmet medical needs and technological challenges, making it a valuable subject for further investigation.